Ethanone, 2-chloro-1-(tetrahydro-2-furanyl)-(9CI)

• IUPAC Name: 2-chloro-1-(oxolan-2-yl)ethanone
• InChI: InChI=1S/C6H9ClO2/c7-4-5(8)6-2-1-3-9-6/h6H,1-4H2
• InChI Key: RQUYAPRHUFOIIL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)CCl
• Molecular Formula: C6H9ClO2
• DSSTOX Substance ID: DTXSID30439162
• Molecular Weight: 148.59 g/mol
• CAS RN: 141060-98-2

Description

Ethanone, 2-chloro-1-(tetrahydro-2-furanyl)-(9CI) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a colorless liquid with a molecular formula of C7H11ClO2 and a molecular weight of 164.62 g/mol.

Scientific Research Applications

Transformation to Valuable Chemicals

Ethanone derivatives, similar to furfural and its derivatives, are considered valuable in chemical synthesis. For example, furfural and 5-(hydroxymethyl)furfural (HMF) are recognized as biomass-derived chemical building blocks with applications in synthesizing a diverse range of compounds. Research has focused on the hydrogenative ring rearrangement of furfural to cyclopentanone (CPN) in aqueous media under catalytic conditions, highlighting the role of such compounds in green chemistry and their potential in producing high-value fine chemicals like 1,2-pentanediol and 1,5-pentanediol from furfural derivatives. This suggests that Ethanone, 2-chloro-1-(tetrahydro-2-furanyl)-(9CI), might be applicable in similar transformative processes in green chemistry for the synthesis of fine chemicals (Dutta & Bhat, 2021).

Environmental Impacts and Safety

While the environmental impact and safety of Ethanone, 2-chloro-1-(tetrahydro-2-furanyl)-(9CI) specifically have not been detailed, studies on related compounds such as polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs) emphasize the need for understanding the environmental fate and toxicological effects of chemical compounds. Research in this area could inform safety guidelines and environmental impact assessments for the use and disposal of similar chemical entities (Birnbaum, Staskal, & Diliberto, 2003).

Applications in Catalysis and Material Science

The study of catalytic transformations of biomass-derived compounds like furfural into more valuable chemicals hints at potential catalytic applications for Ethanone, 2-chloro-1-(tetrahydro-2-furanyl)-(9CI). Catalysts developed for these reactions could be applicable in converting Ethanone derivatives into industrially relevant materials or chemicals, showcasing the intersection between organic chemistry and material science in creating sustainable solutions (Tan et al., 2021).

Environmental Remediation

Given the broad interest in the environmental applications of chemical compounds, Ethanone derivatives could potentially be studied for their role in environmental remediation. This could include their behavior in atmospheric reactions or their potential as intermediates in the breakdown of pollutants, paralleling research on similar organic compounds and their interactions with environmental factors (Ausmeel et al., 2017).

Synthesis routes and methods I

Procedure details

Oxalyl chloride (5.2ml, 60mmol) and DMF (1 drop) were added to (RS)-2-tetrahydrofuroic acid (W. E. Kaufmann and R. Adams, J.Amer.Chem.Soc., 1923, 45, 3029) (4.64g, 40mmol) in dichloromethane (25ml). The mixture was stirred 1h, evaporated in vacuo, dichloromethane added and reevaporated to give 2-tetrahydrofuroyl chloride, vmax (CH2Cl2) 1795cm-1. 2-Tetrahydrofuroyl chloride in ether (25ml) and dichloromethane (10ml) was added dropwise to an ice bath cooled solution of diazomethane (ca 80mmol) in ether (150ml). The reaction mixture was stirred 0.25h then a stream of hydrogen chloride gas passed into the solution for ca 2 minutes then stirred a further 0.25h, washed with saturated brine, dried, concentrated and flash chromatographed on silica gel eluting with 5,7.5 and 10% ethyl acetate in hexane to provide the title compound (2.46g, 41%); (Found: M+, 148.0279. C6H ClO2 requires M, 148.0291); vmax (CH2Cl2) 1739, 1395, 1071 and 936cm-1 ; δH (CDCl3, 250MHz) 1.8-2.4 (4H, m) and 3.9-4.6 (5H, m).

Synthesis routes and methods II

Procedure details

Oxalyl chloride (5.2 ml, 60 mmol) and DMF (1 drop) were added to (RS)-2-tetrahydrofuroic acid (W. E. Kaufmann and R. Adams, J.Amer.Chem.Soc., 1923, 45, 3029) (4.64 g, 40 mmol) in dichloromethane (25 ml). The mixture was stirred 1 h, evaporated in vacuo, dichloromethane added and reevaporated to give 2-tetrahydrofuroyl chloride, νmax (CH2Cl2) 1795 cm-1. 2-Tetrahydrofuroyl chloride in ether (25 ml) and dichloromethane (10 ml) was added dropwise to an ice bath cooled solution of diazomethane (ca 80 mmol) in ether (150 ml). The reaction mixture was stirred 0.25 h then a stream of hydrogen chloride gas passed into the solution for ca 2 minutes then stirred a further 0.25 h, washed with saturated brine, dried, concentrated and flash chromatographed on silica gel eluting with 5,7.5 and 10% ethyl acetate in hexane to provide the title compound (2.46 g, 41%); (Found: M+, 148.0279. C6H9ClO2 requires M, 148.0291); νmax (CH2Cl2) 1739, 1395, 1071 and 936 cm-1 ; δH (CDCl3, 250 MHz) 1.8-2.4 (4 H, m) and 3.9-4.6 (5 H, m).